Cas no 212694-67-2 (3-fluoro-4-(1-piperazinyl)-Benzenamine)

3-fluoro-4-(1-piperazinyl)-Benzenamine structure
212694-67-2 structure
Product Name:3-fluoro-4-(1-piperazinyl)-Benzenamine
CAS No:212694-67-2
MF:C10H14FN3
MW:195.236665248871
CID:1089149
PubChem ID:10512054
Update Time:2025-04-20

3-fluoro-4-(1-piperazinyl)-Benzenamine Chemical and Physical Properties

Names and Identifiers

    • 3-fluoro-4-(1-piperazinyl)-Benzenamine
    • 3-fluoro-4-piperazin-1-ylaniline
    • 3-Fluoro-4-(piperazin-1-yl)aniline
    • AKOS011417578
    • DB-228607
    • DTXSID20441032
    • AT32584
    • (3-fluoro-4-piperazin-1-ylphenyl)amine
    • SCHEMBL1887269
    • 212694-67-2
    • 3-fluoro-4-piperazin-1-yl-phenylamine
    • MMLYFTBNHMEFPQ-UHFFFAOYSA-N
    • Inchi: 1S/C10H14FN3/c11-9-7-8(12)1-2-10(9)14-5-3-13-4-6-14/h1-2,7,13H,3-6,12H2
    • InChI Key: MMLYFTBNHMEFPQ-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1N1CCNCC1)N

Computed Properties

  • Exact Mass: 195.11717562g/mol
  • Monoisotopic Mass: 195.11717562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 41.3Ų
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